1-[3-[(tert-Butoxycarbonyl)amino]propyl]-1H-indole-6-carboxylic acid

• IUPAC Name: 1-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]indole-6-carboxylic acid
• InChI: InChI=1S/C17H22N2O4/c1-17(2,3)23-16(22)18-8-4-9-19-10-7-12-5-6-13(15(20)21)11-14(12)19/h5-7,10-11H,4,8-9H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key: WDQHQHXUYHOJMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCN1C=CC2=C1C=C(C=C2)C(=O)O
• Molecular Formula: C17H22N2O4
• DSSTOX Substance ID: DTXSID401139422
• Molecular Weight: 318.4 g/mol
• CAS RN: 1005378-70-0

Description

The compound “1-[3-[(tert-Butoxycarbonyl)amino]propyl]-1H-indole-6-carboxylic acid” is a complex organic molecule. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis, particularly for the protection of amines.

Chemical Reactions Analysis

The Boc group is stable to a variety of reaction conditions, but can be removed under acidic conditions or with certain reagents like trifluoroacetic acid. This allows the amine to be deprotected and participate in further reactions. The carboxylic acid group can also undergo a variety of reactions, including esterification and amide bond formation.

Scientific Research Applications

Biomass-Derived Levulinic Acid in Drug Synthesis

Levulinic acid (LEV), with its carbonyl and carboxyl functional groups, serves as a versatile precursor in drug synthesis, showcasing the potential of biomass-derived chemicals in medicinal chemistry. It facilitates cleaner reactions, reduces synthesis costs, and allows for the creation of various medicinally active functional groups, including indoles, highlighting its significance in sustainable drug development (Zhang et al., 2021).

Indole Synthesis Methodologies

Indole compounds are foundational in organic chemistry due to their presence in numerous bioactive molecules. The classification of indole synthesis strategies provides a framework for organic chemists to develop new methods, emphasizing the relevance of functionalized indoles in pharmaceutical research (Taber & Tirunahari, 2011).

Tertiary Butyl Group in Bioactive Compounds

The incorporation of the tertiary butyl group in molecules, as in the tert-butoxycarbonyl (Boc) group, enhances the pharmacological properties of bioactive compounds. This review demonstrates the impact of such structural modifications on the anticancer, antifungal, and other biological activities of compounds, suggesting a strategic approach for enhancing drug efficacy (Dembitsky, 2006).

Role in Antioxidant, Microbiological, and Cytotoxic Activity

The structure-related activity of carboxylic acids, including those with indole structures, underlines their antioxidant, antimicrobial, and cytotoxic properties. This highlights the significance of structural analysis in the development of compounds with specific bioactivities (Godlewska-Żyłkiewicz et al., 2020).

Biocatalyst Inhibition by Carboxylic Acids

The study of carboxylic acids, like the indole-6-carboxylic acid derivative, in the inhibition of biocatalysts opens avenues for metabolic engineering to enhance microbial tolerance to these compounds. This research is pivotal for the production of bio-based chemicals, demonstrating the interplay between organic synthesis and biotechnological applications (Jarboe et al., 2013).